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Compound of Interest

Compound Name: Clofibrate-d4

Cat. No.: B562996

The safe and compliant disposal of deuterated compounds like Clofibrate-d4 is a critical
component of laboratory safety and environmental responsibility. This guide provides essential
information for researchers, scientists, and drug development professionals on the proper
procedures for handling and disposing of Clofibrate-d4, ensuring adherence to safety
protocols and regulatory requirements.

Hazard Profile and Safety Data

Clofibrate-d4 is the deuterium-labeled analog of Clofibrate.[1][2] The non-labeled compound,
Clofibrate, is classified as harmful if swallowed, a cause of skin irritation, and a source of
serious eye damage.[3][4] Furthermore, it is recognized by California's Proposition 65 as a
carcinogen.[5] Due to its chemical properties, Clofibrate-d4 is classified as a Dangerous Good
for transportation and is known to be toxic to aquatic organisms, potentially causing long-term
adverse effects in the aquatic environment.[1][4]

Metric Value Species Source
LD50 (Oral) 940 mg/kg Rat [3]
LD50 (Intraperitoneal) 910 mg/kg Rat [3]

171 ml/kg/6D
TDLO (Oral) ) ] Man [3]
intermittent

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b562996?utm_src=pdf-interest
https://www.benchchem.com/product/b562996?utm_src=pdf-body
https://www.benchchem.com/product/b562996?utm_src=pdf-body
https://www.benchchem.com/product/b562996?utm_src=pdf-body
https://www.scbt.com/p/clofibrate-d4-1189654-03-2
https://www.lgcstandards.com/PA/en/p/TRC-C586912
https://cdn.caymanchem.com/cdn/msds/10956m.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6034206&productDescription=CLOFIBRATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.p65warnings.ca.gov/chemicals/clofibrate
https://www.benchchem.com/product/b562996?utm_src=pdf-body
https://www.scbt.com/p/clofibrate-d4-1189654-03-2
https://www.fishersci.com/store/msds?partNumber=AAJ6034206&productDescription=CLOFIBRATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/10956m.pdf
https://cdn.caymanchem.com/cdn/msds/10956m.pdf
https://cdn.caymanchem.com/cdn/msds/10956m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Step-by-Step Disposal Protocol

The disposal of Clofibrate-d4 must be handled as hazardous chemical waste, in accordance
with federal regulations such as the Resource Conservation and Recovery Act (RCRA) and any
applicable state and local laws.[6][7] Never dispose of Clofibrate-d4 down the drain or in
regular trash.[6][8]

Immediate Handling and Collection

o Personal Protective Equipment (PPE): Before handling, ensure you are wearing appropriate
PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[4]

o Waste Collection: Collect all Clofibrate-d4 waste, including unused product, contaminated
consumables (e.g., pipette tips, vials), and cleaning materials, in a designated hazardous
waste container.

o Container Selection: Use a container that is chemically compatible with Clofibrate-d4 and is
in good condition with a secure, leak-proof closure.[6][7] Plastic containers are often
preferred for chemical waste.[8]

Waste Container Management and Storage

o Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Clofibrate-d4," and any other information required by your institution's
Environmental Health and Safety (EHS) department.

o Segregation: Store the Clofibrate-d4 waste container separately from incompatible
chemicals.[6]

e Accumulation: Store the waste in a designated Satellite Accumulation Area (SAA) at or near
the point of generation.[8]

 Fill Level: Do not fill the container beyond 90% of its capacity to prevent spills and allow for
expansion.[7]

» Storage Duration: Adhere to the time limits for storing hazardous waste. Academic labs
operating under EPA's Subpart K regulations may be able to store waste for up to 12
months, while other regulations may limit storage to 90 days or less.[7][8][9]
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Final Disposal Procedure

» Professional Disposal: Arrange for the collection and disposal of the hazardous waste
through your institution's EHS department or a licensed hazardous waste disposal

contractor.[4][7]

o Documentation: Ensure all required waste generation documentation is completed

accurately.[6]

o Transportation: Clofibrate-d4 is classified as a Dangerous Good and must be transported by
certified professionals.[1] The final disposal method will be determined by the licensed
facility, which often involves incineration for such compounds.[10]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Clofibrate-d4 waste in a laboratory setting.
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Clofibrate-d4 Disposal Workflow

Clofibrate-d4 Waste Generated

'
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Collect Waste in a
Designated, Compatible Container
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(e.g., Incineration)
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Caption: Workflow for the safe disposal of Clofibrate-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b562996?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/clofibrate-d4-1189654-03-2
https://www.lgcstandards.com/PA/en/p/TRC-C586912
https://cdn.caymanchem.com/cdn/msds/10956m.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6034206&productDescription=CLOFIBRATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.p65warnings.ca.gov/chemicals/clofibrate
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.gaiaca.com/how-to-dispose-of-chemical-lab-waste/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.epa.gov/hwgenerators/regulations-hazardous-waste-generated-academic-laboratories
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.benchchem.com/product/b562996#clofibrate-d4-proper-disposal-procedures
https://www.benchchem.com/product/b562996#clofibrate-d4-proper-disposal-procedures
https://www.benchchem.com/product/b562996#clofibrate-d4-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b562996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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